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Compound of Interest

Compound Name: DPM-1001

CAS No.: 1471172-29-8

Cat. No.: B15578887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DPM-1001 is a novel small molecule with a dual mechanism of action, functioning as both a

potent, orally bioavailable inhibitor of protein-tyrosine phosphatase 1B (PTP1B) and a highly

selective copper chelator.[1][2] This dual functionality makes DPM-1001 a promising

therapeutic candidate for two distinct pathological conditions: metabolic disorders such as type

2 diabetes and obesity, and genetic disorders of copper metabolism like Wilson's disease.[3][4]

As a PTP1B inhibitor, DPM-1001 enhances insulin and leptin signaling pathways, which are

critical for regulating glucose homeostasis and energy balance.[3] PTP1B is a negative

regulator of these pathways, and its inhibition by DPM-1001 has been shown to improve insulin

sensitivity and promote weight loss in preclinical models of diet-induced obesity.[3]

As a copper chelator, DPM-1001 demonstrates remarkable specificity for copper ions.[1][2]

This property is particularly relevant for the treatment of Wilson's disease, a genetic disorder

characterized by the toxic accumulation of copper in various organs, most notably the liver and
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brain.[1][5] In animal models of Wilson's disease, DPM-1001 has been shown to effectively

reduce copper levels in these tissues, suggesting its potential as a therapeutic agent to

mitigate the debilitating effects of this condition.[1][2]

These application notes provide detailed protocols for utilizing relevant animal models to

investigate the efficacy of DPM-1001 in both metabolic and copper-overload disease settings.

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms of action and experimental procedures, the following

diagrams have been generated using the DOT language.
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DPM-1001 Mechanism in Metabolic Signaling
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Copper Chelation by DPM-1001
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DPM-1001 Mechanism in Copper Chelation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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